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Compound of Interest

Compound Name: 4-Chloro-3-methylbut-1-yne

Cat. No.: B15366206

Essential Safety and Handling Guide for 4-Chloro-3-
methylbut-1-yne

Disclaimer: No specific Safety Data Sheet (SDS) for 4-Chloro-3-methylbut-1-yne (CAS:
63150-17-4) was publicly available at the time of this writing. The following guidance is based
on the safety data for the structurally similar isomer, 3-Chloro-3-methyl-1-butyne (CAS: 1111-
97-3), and general best practices for handling flammable and hazardous chemicals.
Researchers must consult the specific SDS provided by their supplier and conduct a thorough
risk assessment before handling this compound.

Immediate Safety and Hazard Information

4-Chloro-3-methylbut-1-yne is anticipated to be a hazardous chemical. Based on its structural
similarity to 3-Chloro-3-methyl-1-butyne, it should be treated as a highly flammable liquid and
vapor that can cause skin and eye irritation. It may also be harmful if inhaled, swallowed, or in
contact with skin.

Key Hazards:

» Flammability: Highly flammable. Vapors may form explosive mixtures with air and can travel
to an ignition source and flash back.

e Health Hazards:
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Causes skin irritation.

o

o

May cause serious eye irritation.

[¢]

May be harmful if inhaled, causing respiratory tract irritation.

[e]

May be harmful if swallowed or absorbed through the skin.

e Instability: May be sensitive to heat, light, and static discharge.

Personal Protective Equipment (PPE) Plan

A multi-layered approach to PPE is essential to ensure personal safety when handling 4-
Chloro-3-methylbut-1-yne.

o Always handle this chemical in a properly functioning chemical fume hood to minimize
inhalation of vapors.

o Use explosion-proof ventilation and electrical equipment.[1]

o Ensure that an emergency eyewash station and safety shower are readily accessible and in
close proximity to the workstation.[1]
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PPE Category Specification

Wear chemical-resistant gloves. Nitrile gloves
are often suitable for incidental contact with

flammable liquids, but for extended contact or
immersion, heavier-duty gloves such as butyl

Hand Protection rubber or Viton™ should be considered. Always

consult the glove manufacturer's compatibility
chart for the specific chemical.[1][2] Doubling
gloves (e.g., two pairs of nitrile gloves) is a

recommended practice.

Chemical splash goggles are required. A face
Eye and Face Protection shield should be worn in addition to goggles

when there is a significant risk of splashing.[3]

A flame-resistant lab coat is mandatory. Ensure

the lab coat is fully buttoned. Wear long pants
Skin and Body Protection and closed-toe shoes to cover all exposed skin.

[3] For larger quantities, consider a chemical-

resistant apron.

If work cannot be conducted in a fume hood or if
) ) exposure limits are exceeded, a NIOSH-
Respiratory Protection ) ) )
approved respirator with an appropriate

cartridge for organic vapors is necessary.[1]

Operational Plan: Step-by-Step Chemical Handling
Workflow

1. Preparation and Pre-Handling Check:

Read and understand the Safety Data Sheet (SDS) for 4-Chloro-3-methylbut-1-yne.
Ensure the work area is clean and free of clutter.

Verify that the chemical fume hood is operational.

Locate the nearest fire extinguisher, safety shower, and eyewash station.

Assemble all necessary equipment and PPE.
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2. Donning PPE:

Put on a flame-resistant lab coat, ensuring it is fully buttoned.

Don safety goggles and a face shield if necessary.

Put on the first pair of chemical-resistant gloves.

If double-gloving, put on the second pair, ensuring the cuffs of the outer gloves go over the
sleeves of the lab coat.

w

. Handling 4-Chloro-3-methylbut-1-yne:

Perform all manipulations of the chemical within the fume hood.

Use the smallest practical quantities for the experiment.[1]

Keep the container tightly closed when not in use.

Ground and bond containers when transferring the liquid to prevent static discharge.[1]
Avoid contact with skin, eyes, and clothing.

4. Post-Handling and Doffing PPE:

Segregate all waste contaminated with 4-Chloro-3-methylbut-1-yne into a designated,
labeled hazardous waste container.

Clean the work area thoroughly.

To remove PPE, first, remove the outer pair of gloves (if double-gloving) by peeling them off
from the cuff, turning them inside out.

Remove the lab coat by rolling it away from the body, ensuring the contaminated exterior
does not touch your clothes.

Remove the face shield and goggles.

Remove the inner pair of gloves, again, turning them inside out.

Wash hands thoroughly with soap and water.

Disposal Plan

e Chemical Waste: Dispose of 4-Chloro-3-methylbut-1-yne and any solutions containing it as
hazardous chemical waste in accordance with local, state, and federal regulations. Do not
pour it down the drain.

o Contaminated PPE: All disposable PPE, such as gloves, that has come into contact with the
chemical should be disposed of as hazardous waste. Reusable PPE must be
decontaminated according to established procedures.
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Visual Workflow for PPE Selection

PPE Selection Workflow for 4-Chloro-3-methylbut-1-yne

Start: Handling
4-Chloro-3-methylbut-1-yne

'

Work in a certified
chemical fume hood?

Wear NIOSH-approved
respirator with organic
vapor cartridges

Proceed with handling
in fume hood

Wear chemical
splash goggles

Significant splash risk?

Add a face shield

Wear a flame-resistant
lab coat (fully buttoned)

Wear double-layered
chemical-resistant gloves
(e.g., Nitrile or Butyl)

Dispose of all contaminated
PPE as hazardous waste

End of Procedure
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Caption: Logical workflow for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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